4-{[2-(Thiophen-3-yl)ethyl]amino}benzoic acid
Overview
Description
4-{[2-(Thiophen-3-yl)ethyl]amino}benzoic acid, also known as 4-[2-thiophene-3-yl-ethylamino]benzoic acid (TTEBA), is a derivative of benzoic acid, which is a type of carboxylic acid. It is a white crystalline solid with a molecular weight of 254.28 g/mol and a melting point of 122-124°C. TTEBA is an important intermediate for the synthesis of pharmaceuticals and other organic compounds. It has been used in the synthesis of various drugs, such as thiophene derivatives, anticonvulsants, and antibiotics.
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential as biologically active compounds . They have been found to interact with a variety of biological targets, contributing to their diverse biological effects .
Mode of Action
It is known that thiophene derivatives can interact with their targets in various ways, leading to different biological effects . The exact interaction of this compound with its targets would depend on the specific biological context and the nature of the target itself.
Biochemical Pathways
Thiophene derivatives have been found to affect a wide range of biochemical pathways, contributing to their diverse biological effects . The specific pathways affected by this compound would depend on its specific targets and the biological context.
Result of Action
Thiophene derivatives have been found to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The specific effects of this compound would depend on its specific targets and the biological context.
Advantages and Limitations for Lab Experiments
TTEBA has several advantages for use in lab experiments. It is relatively stable and can be stored at room temperature. It is also relatively inexpensive and can be easily synthesized from benzoic acid and thiophene-3-ethanamine. However, there are some limitations to its use in lab experiments. It is highly sensitive to light and air, and it can be easily oxidized. In addition, it is not soluble in water and must be dissolved in organic solvents.
Future Directions
The potential applications of TTEBA are vast and are still being explored. Some of the potential future directions include further research into its mechanism of action, its potential use as a drug, its use in the synthesis of other organic compounds, and its potential use in the development of new therapies. In addition, further research into its biochemical and physiological effects could lead to a better understanding of its potential therapeutic uses.
Scientific Research Applications
TTEBA has been widely used in scientific research, particularly in the fields of organic chemistry and medicinal chemistry. It has been used in the synthesis of various drugs, such as thiophene derivatives, anticonvulsants, and antibiotics. It is also used as a starting material for the synthesis of other organic compounds, such as polymers and dyes.
properties
IUPAC Name |
4-(2-thiophen-3-ylethylamino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2S/c15-13(16)11-1-3-12(4-2-11)14-7-5-10-6-8-17-9-10/h1-4,6,8-9,14H,5,7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRMWITIDLQUEDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NCCC2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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